Cas no 6200-17-5 (3-oxo-N-phenyl-2-propylheptanamide)

• Product Name: 3-oxo-N-phenyl-2-propylheptanamide
• CAS No: 6200-17-5
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 955956
• Update Time: 2024-06-12

3-oxo-N-phenyl-2-propylheptanamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-N-phenyl-2-propylheptanamide
• AGN-PC-01V9L4; propylmalonaldehyde; Propyl-malonaldehyd; 3-Hydroxy-2-propyl-acrylaldehyd; 3-oxo-2-propyl-heptanoic acid anilide; 3-Oxo-2-propyl-heptansaeure-anilid; 3-Hydroxy-2-propyl-hepten-(2)-saeure-(1)-anilid; Propylmalondialdehyde;
• Heptanamide, 3-oxo-N-phenyl-2-propyl-

• Inchi： 1S/C16H23NO2/c1-3-5-12-15(18)14(9-4-2)16(19)17-13-10-7-6-8-11-13/h6-8,10-11,14H,3-5,9,12H2,1-2H3,(H,17,19)
• InChI Key： ILNULFSFVBPLAD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C(CCC)C(=O)CCCC

Computed Properties

• Exact Mass: 261.17299

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Melting Point: 88-89 °C
• Boiling Point: 430.7±28.0 °C(Predicted)
• PSA: 46.17
• LogP: 3.87370
• pka: 13.62±0.70(Predicted)